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7,4/'-Di-O-methylapigenin 5-O-xylosylglucoside 7,4/'-Di-O-methylapigenin 5-O-xylosylglucoside
Brand Name: Vulcanchem
CAS No.: 221257-06-3
VCID: VC0120617
InChI: InChI=1S/C28H32O14/c1-36-13-5-3-12(4-6-13)17-9-15(29)21-18(40-17)7-14(37-2)8-19(21)41-28-26(35)24(33)23(32)20(42-28)11-39-27-25(34)22(31)16(30)10-38-27/h3-9,16,20,22-28,30-35H,10-11H2,1-2H3/t16-,20-,22+,23-,24+,25-,26-,27+,28-/m1/s1
SMILES: COC1=CC=C(C=C1)C2=CC(=O)C3=C(O2)C=C(C=C3OC4C(C(C(C(O4)COC5C(C(C(CO5)O)O)O)O)O)O)OC
Molecular Formula: C28H32O14
Molecular Weight: 592.5 g/mol

7,4/'-Di-O-methylapigenin 5-O-xylosylglucoside

CAS No.: 221257-06-3

Reference Standards

VCID: VC0120617

Molecular Formula: C28H32O14

Molecular Weight: 592.5 g/mol

7,4/'-Di-O-methylapigenin 5-O-xylosylglucoside - 221257-06-3

CAS No. 221257-06-3
Product Name 7,4/'-Di-O-methylapigenin 5-O-xylosylglucoside
Molecular Formula C28H32O14
Molecular Weight 592.5 g/mol
IUPAC Name 7-methoxy-2-(4-methoxyphenyl)-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxymethyl]oxan-2-yl]oxychromen-4-one
Standard InChI InChI=1S/C28H32O14/c1-36-13-5-3-12(4-6-13)17-9-15(29)21-18(40-17)7-14(37-2)8-19(21)41-28-26(35)24(33)23(32)20(42-28)11-39-27-25(34)22(31)16(30)10-38-27/h3-9,16,20,22-28,30-35H,10-11H2,1-2H3/t16-,20-,22+,23-,24+,25-,26-,27+,28-/m1/s1
Standard InChIKey ZTYIRUZJISZADH-AQLOEVPPSA-N
Isomeric SMILES COC1=CC=C(C=C1)C2=CC(=O)C3=C(O2)C=C(C=C3O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO[C@H]5[C@@H]([C@H]([C@@H](CO5)O)O)O)O)O)O)OC
SMILES COC1=CC=C(C=C1)C2=CC(=O)C3=C(O2)C=C(C=C3OC4C(C(C(C(O4)COC5C(C(C(CO5)O)O)O)O)O)O)OC
Canonical SMILES COC1=CC=C(C=C1)C2=CC(=O)C3=C(O2)C=C(C=C3OC4C(C(C(C(O4)COC5C(C(C(CO5)O)O)O)O)O)O)OC
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PubChem Compound 21582635
Last Modified Nov 11 2021
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